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Compound of Interest

Compound Name: hDDAH-1-IN-1

cat. No.: B12426984

Disclaimer: A specific Safety Data Sheet (SDS) with comprehensive disposal instructions for
hDDAH-1-IN-1 is not publicly available. The following procedures are based on best practices
for the handling and disposal of novel research chemicals with unknown hazard profiles. It is
imperative to consult with your institution's Environmental Health and Safety (EHS) department
for guidance specific to your location and facilities.

This guide provides essential safety and logistical information for researchers, scientists, and
drug development professionals to ensure the safe disposal of the research compound
hDDAH-1-IN-1.

Chemical and Physical Properties

A summary of the known properties of hDDAH-1-IN-1 is presented below. The lack of detailed
toxicological and environmental hazard data necessitates handling this compound with caution.

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b12426984?utm_src=pdf-interest
https://www.benchchem.com/product/b12426984?utm_src=pdf-body
https://www.benchchem.com/product/b12426984?utm_src=pdf-body
https://www.benchchem.com/product/b12426984?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12426984?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Property Value
Molecular Formula C12H22F6N405
Molecular Weight 416.32 g/mol
CAS Number 1229238-70-3
Appearance Solid powder

Powder: -20°C for 3 years; In solvent: -80°C for

Storage Conditions
1 year.[1][2]

Selective inhibitor of human dimethylarginine

Function
dimethylaminohydrolase-1 (hDDAH-1).[1][2][3]

Standard Operating Procedure for Disposal

Given the uncharacterized nature of hDDAH-1-IN-1's hazards, it must be treated as a
hazardous chemical. The following step-by-step protocol outlines the recommended procedure

for its disposal.

1. Personal Protective Equipment (PPE):

o Always wear appropriate PPE when handling hDDAH-1-IN-1. This includes:
o A standard laboratory coat.
o Chemical-resistant gloves (e.qg., nitrile).
o Safety glasses or goggles.

2. Disposal of Unused Solid Compound:

» Do not dispose of solid hDDAH-1-IN-1 in the regular trash.

o Collect the solid waste in a clearly labeled, sealed container. The label should include the
chemical name ("hDDAH-1-IN-1") and the words "Hazardous Chemical Waste."
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Store the waste container in a designated, secure area, away from incompatible materials,
until it is collected by your institution's EHS personnel.

. Disposal of Solutions Containing hDDAH-1-IN-1.:
Do not pour solutions containing hDDAH-1-IN-1 down the drain.

Collect all liquid waste containing this compound in a designated, leak-proof, and sealed
hazardous waste container.

The container must be appropriately labeled with the chemical name, concentration, and
solvent used.

Store the liquid waste container in secondary containment to prevent spills.
. Decontamination of Labware:

All labware (e.g., glassware, spatulas) that has come into contact with hDDAH-1-IN-1 should
be decontaminated.

Rinse the contaminated labware with a suitable solvent (e.g., ethanol or isopropanol) and
collect the rinsate as hazardous liquid waste.

After decontamination, the labware can be washed according to standard laboratory
procedures.

. Spill Management:
In the event of a spill, evacuate the immediate area if necessary.

For a small spill of solid material, carefully sweep it up, avoiding dust generation, and place it
in the designated solid hazardous waste container.

For a small liquid spill, absorb it with an inert material (e.g., vermiculite, sand, or chemical
absorbent pads).

Place the absorbent material into the sealed hazardous waste container.
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For large spills, or if you are unsure how to proceed, contact your institution's EHS
department immediately.

6. Final Disposal:

All collected hazardous waste containing hDDAH-1-IN-1 must be disposed of through your

institution's official hazardous waste management program.

Follow your EHS department's procedures for waste pickup and disposal.

Disposal Workflow

The following diagram illustrates the decision-making process for the safe handling and
disposal of hDDAH-1-IN-1.
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Caption: Workflow for the safe disposal of hDDAH-1-IN-1.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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